Cas no 2649082-13-1 (3-(1-isocyanatocyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-isocyanatocyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2649082-13-1
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5902777
• PubChem ID: 165967766
• Update Time: 2023-12-13

3-(1-isocyanatocyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2649082-13-1
• EN300-2001974

• Inchi： 1S/C10H15NO3S/c1-9(2)8(3-6-15(9,13)14)10(4-5-10)11-7-12/h8H,3-6H2,1-2H3
• InChI Key： NLCGYVAHFNYCEQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1(C)C)C1(CC1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72Ų